Cyclohexylmethyl-N-(4-azidophenacyl)-N-methylisonipecotate
Cyclohexylmethyl-N-(4-azidophenacyl)-N-methylisonipecotate
Brand Name:
Vulcanchem
CAS No.:
141376-32-1
VCID:
VC21122910
InChI:
InChI=1S/C22H31N4O3.BrH/c1-26(15-21(27)18-7-9-20(10-8-18)24-25-23)13-11-19(12-14-26)22(28)29-16-17-5-3-2-4-6-17;/h7-10,17,19H,2-6,11-16H2,1H3;1H/q+1;/p-1
SMILES:
C[N+]1(CCC(CC1)C(=O)OCC2CCCCC2)CC(=O)C3=CC=C(C=C3)N=[N+]=[N-].[Br-]
Molecular Formula:
C22H31BrN4O3
Molecular Weight:
479.4 g/mol
Cyclohexylmethyl-N-(4-azidophenacyl)-N-methylisonipecotate
CAS No.: 141376-32-1
Cat. No.: VC21122910
Molecular Formula: C22H31BrN4O3
Molecular Weight: 479.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 141376-32-1 |
|---|---|
| Molecular Formula | C22H31BrN4O3 |
| Molecular Weight | 479.4 g/mol |
| IUPAC Name | cyclohexylmethyl 1-[2-(4-azidophenyl)-2-oxoethyl]-1-methylpiperidin-1-ium-4-carboxylate;bromide |
| Standard InChI | InChI=1S/C22H31N4O3.BrH/c1-26(15-21(27)18-7-9-20(10-8-18)24-25-23)13-11-19(12-14-26)22(28)29-16-17-5-3-2-4-6-17;/h7-10,17,19H,2-6,11-16H2,1H3;1H/q+1;/p-1 |
| Standard InChI Key | LMFCCFUIKAMGSG-UHFFFAOYSA-M |
| SMILES | C[N+]1(CCC(CC1)C(=O)OCC2CCCCC2)CC(=O)C3=CC=C(C=C3)N=[N+]=[N-].[Br-] |
| Canonical SMILES | C[N+]1(CCC(CC1)C(=O)OCC2CCCCC2)CC(=O)C3=CC=C(C=C3)N=[N+]=[N-].[Br-] |
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